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Compound of Interest

Compound Name: CS-003 Free base

Cat. No.: B12086429

Essential Safety and Logistical Information for Laboratory Professionals

This document provides procedural guidance for the proper disposal of CS-003 Free base, a
triple tachykinin receptor antagonist used in research. The information is intended for
researchers, scientists, and drug development professionals. Due to the absence of a publicly
available, specific Safety Data Sheet (SDS) for CS-003 Free base (CAS No. 191672-52-3), this
guide outlines general best practices for the disposal of research-grade chemical compounds
with potentially unknown hazards.

Crucially, users must obtain the vendor-specific Safety Data Sheet for CS-003 Free base and
consult with their institution's Environmental Health and Safety (EHS) department before
proceeding with any disposal activities.

Chemical and Physical Properties

A comprehensive understanding of a substance's properties is critical for safe handling and
disposal. The following table summarizes known information for CS-003 Free base and
indicates where data from a specific SDS is required.
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Property Data Source
Chemical Name CS-003 Free base -

CAS Number 191672-52-3 Immunomart
Molecular Formula C34H38Cl2N206S -

) o Data not available in search
Physical Description -
results. Consult vendor SDS.

Solubilit Data not available in search
olubili -
Y results. Consult vendor SDS.

Data not available in search
Hazard Statements -
results. Consult vendor SDS.

) Data not available in search
Precautionary Statements -
results. Consult vendor SDS.

Personal Protective Equipment  Data not available in search
(PPE) results. Consult vendor SDS.

Standard Disposal Protocol for Research Chemicals

The following is a step-by-step guide for the disposal of a research chemical like CS-003 Free
base when specific institutional procedures are not yet established. This protocol is designed to
ensure safety and regulatory compliance.

Step 1: Hazard Assessment

o Obtain and Review the SDS: The Safety Data Sheet provided by the manufacturer is the
primary source of information for safe handling and disposal. It will contain specific details on
physical and chemical properties, hazards, and required personal protective equipment.

« ldentify Hazards: Determine the specific hazards associated with CS-003 Free base (e.g.,
toxicity, reactivity, flammability, environmental hazards).

e Consult EHS: Contact your institution's Environmental Health and Safety department to
review your disposal plan and ensure it complies with all local, state, and federal regulations.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b12086429?utm_src=pdf-body
https://www.benchchem.com/product/b12086429?utm_src=pdf-body
https://www.benchchem.com/product/b12086429?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12086429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Step 2: Select Personal Protective Equipment (PPE)

o Based on the hazard assessment, select appropriate PPE. As a minimum precaution for
handling a novel research compound, this should include:

o Chemical-resistant gloves (nitrile or as specified in the SDS).
o Safety glasses or goggles.
o Alab coat.

« |If the compound is volatile or dusty, a chemical fume hood should be used.

Step 3: Waste Segregation and Collection

e Do Not Mix Wastes: Never mix CS-003 Free base waste with other chemical waste streams
unless explicitly permitted by your EHS department.

o Use Designated Waste Containers: Collect all CS-003 Free base waste (solid, liquid, and
contaminated consumables) in a dedicated, properly sealed, and clearly labeled hazardous
waste container.

o Container Labeling: The waste container must be labeled with:

[¢]

The words "Hazardous Waste."

The full chemical name: "CS-003 Free base."

[e]

The CAS Number: "191672-52-3."

o

o

The specific hazards (e.g., "Toxic," "Environmental Hazard"), as identified in the SDS.

The accumulation start date.

[¢]

Step 4: Storage and Disposal

o Temporary Storage: Store the sealed waste container in a designated satellite accumulation
area that is secure and away from incompatible materials.
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» Arrange for Pickup: Contact your EHS department to schedule a pickup of the hazardous
waste. Do not attempt to dispose of the chemical waste down the drain or in regular trash.

Experimental Protocols

Detailed experimental protocols for the neutralization or deactivation of CS-003 Free base are
not publicly available. Any such procedures would need to be developed in a controlled
laboratory setting by qualified personnel, following a thorough review of the compound's
chemical reactivity as detailed in its specific SDS.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of CS-003 Free
base.
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Caption: Disposal workflow for CS-003 Free base.
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 To cite this document: BenchChem. [Proper Disposal Procedures for CS-003 Free Base].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12086429#cs-003-free-base-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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